Cas no 96304-42-6 (Trypanothione)

Trypanothione is a unique thiol-based redox metabolite found predominantly in trypanosomatids, serving as a central molecule in their antioxidant defense system. It functions analogously to glutathione in other organisms but is distinguished by its spermidine-linked bis(glutathionyl) structure. This specialized redox system is critical for parasite survival, making trypanothione a promising target for therapeutic intervention against diseases like African sleeping sickness and Chagas disease. Its high specificity and essential role in maintaining intracellular redox balance underscore its biochemical significance. Research applications include studying trypanothione metabolism, inhibitor development, and understanding oxidative stress mechanisms in parasitic infections. The compound is valuable for biochemical and pharmacological investigations.

Trypanothione structure

Product Name:Trypanothione

CAS No:96304-42-6

MF:C₂₇H₄₇N₉O₁₀S₂

MW:721.846383333206

MDL:MFCD00237298

CID:805247

Update Time:2025-06-07

Trypanothione Chemical and Physical Properties

Names and Identifiers

- Glycinamide, L-g-glutamyl-L-cysteinyl-N-[3-[[4-[(L-g-glutamyl-L-cysteinylglycyl)amino]butyl]am...
- trypanothione
- Glycinamide, L-g-glutamyl-L-cysteinyl-N-[3-[[4-[(L-g-glutamyl-L-cysteinylglycyl)amino]butyl]amino]propyl]-,cyclic (2&reg
- Trypanothione
- MDL： MFCD00237298
- Inchi： 1S/C27H47N9O10S2/c28-16(26(43)44)4-6-20(37)35-18-14-47-48-15-19(36-21(38)7-5-17(29)27(45)46)25(42)34-13-23(40)32-11-3-9-30-8-1-2-10-31-22(39)12-33-24(18)41/h16-19,30H,1-15,28-29H2,(H,31,39)(H,32,40)(H,33,41)(H,34,42)(H,35,37)(H,36,38)(H,43,44)(H,45,46)/t16-,17-,18-,19-/m0/s1
- InChI Key： LZMSXDHGHZKXJD-VJANTYMQSA-N
- SMILES： S1C[C@@H](C(NCC(NCCCCNCCCNC(CNC([C@H](CS1)NC(CC[C@@H](C(=O)O)N)=O)=O)=O)=O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 19
Heavy Atom Count: 48
Rotatable Bond Count: 12

Trypanothione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB477785-5 mg	Trypanothione; .	96304-42-6	5mg	€390.10	2022-05-20
abcr	AB477785-25 mg	Trypanothione; .	96304-42-6	25mg	€1,416.60	2022-05-20
TRC	T895520-1mg	Trypanothione	96304-42-6	1mg	$454.00	2023-05-17
TRC	T895520-2.5mg	Trypanothione	96304-42-6	2.5mg	$896.00	2023-05-17
TRC	T895520-5mg	Trypanothione	96304-42-6	5mg	$1636.00	2023-05-17
TRC	T895520-10mg	Trypanothione	96304-42-6	10mg	$2670.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-296672-25 mg	Trypanothione,	96304-42-6	25mg	￥10,529.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-296672A-100 mg	Trypanothione,	96304-42-6	100MG	￥30,084.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-296672-25mg	Trypanothione,	96304-42-6	25mg	￥10529.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-296672A-100mg	Trypanothione,	96304-42-6	100mg	￥30084.00	2023-09-05